Cas no 78140-52-0 (3-(Isothiocyanatomethyl)-2,2,5,5-tetramethyl-1-pyrrolidinyloxy)

• Product name: 3-(Isothiocyanatomethyl)-2,2,5,5-tetramethyl-1-pyrrolidinyloxy
• CAS No: 78140-52-0
• MF: C₁₀H₁₇N₂OS
• MW: 213.319781064987
• CID: 570946

3-(Isothiocyanatomethyl)-2,2,5,5-tetramethyl-1-pyrrolidinyloxy Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinyloxy,3-(isothiocyanatomethyl)-2,2,5,5-tetramethyl-
• 3-(Isothiocyanatomethyl)-2,2,5,5-Tetramethyl-1-Pyrrolidinyloxy
• 1-hydroxy-3-(isothiocyanatomethyl)-2,2,5,5-tetramethylpyrrolidine
• (1-hydroxy-2,2,5,5-tetramethylpyrrolidin-3-yl)methanisothiocyanate
• 2,2,5,5-tetramethyl-3-isothiocyanatomethylpyrrolidine-1-oxyl
• 3-(ISOTHIOCYANATOMETHYL)-PROXYL
• 3-(ISOTHIOCYANATOMETHYL)-PROXYL,FREE RADICAL
• 3-(ISOTHIOCYANATOMETHYL)-PROXYL, 98%, FREE RADICAL
• 3-(ISOTHIOCYANATOMETHYL)-PROXYL, FREE RADICAL
• 3-(Isothiocyanatomethyl)-2,2,5,5-tetramethyl-1-pyrrolidinyloxy

• MDL： MFCD00010158
• Inchi： 1S/C10H17N2OS/c1-9(2)5-8(6-11-7-14)10(3,4)12(9)13/h8H,5-6H2,1-4H3
• InChI Key： MZPCWCPVLFYVIH-UHFFFAOYSA-N
• SMILES： C1(CN=C=S)CC(C)(C)N([O])C1(C)C |^1:10|

Computed Properties

• Exact Mass: 213.10600
• Monoisotopic Mass: 214.113984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.8

Experimental Properties

• Color/Form: Not available
• Density: 1.1186 (rough estimate)
• Boiling Point: 322°C at 760 mmHg
• Flash Point: 113 °C
• Refractive Index: 1.5650 (estimate)
• PSA: 47.69000
• LogP: 2.25170
• Solubility: Not available

3-(Isothiocyanatomethyl)-2,2,5,5-tetramethyl-1-pyrrolidinyloxy Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：24/25
• Storage Condition：0-6°C

3-(Isothiocyanatomethyl)-2,2,5,5-tetramethyl-1-pyrrolidinyloxy Customs Data

• HS CODE：29339980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines